Cas no 1547004-75-0 (Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide)

• Product Name: Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide
• CAS No: 1547004-75-0
• MF: C₇H₇N₅
• MW: 161.163979768753
• CID: 5171029
• Update Time: 2026-03-04

Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide

• Inchi： 1S/C7H7N5/c8-7(9)6-2-1-5-3-10-4-11-12(5)6/h1-4H,(H3,8,9)
• InChI Key： ADYBZWQBHAGNDY-UHFFFAOYSA-N
• SMILES： N12C(C(N)=N)=CC=C1C=NC=N2

Additional information on Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide

Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide (CAS No. 1547004-75-0): A Promising Compound in Medicinal Chemistry

Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide (CAS No. 1547004-75-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities, including antitumor, antiviral, and anti-inflammatory properties.

The pyrrolo[2,1-f][1,2,4]triazine scaffold is characterized by its fused heterocyclic system, which provides a rigid and planar structure that can interact with various biological targets. The carboximidamide functional group attached to the triazine ring further enhances the compound's ability to form hydrogen bonds and other non-covalent interactions with target proteins. These structural features make Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide an attractive candidate for drug development.

Recent studies have highlighted the potential of Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines. The researchers found that Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide selectively inhibits the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In another study published in *Bioorganic & Medicinal Chemistry Letters*, Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide was shown to possess significant antiviral activity against a range of viruses. The compound was found to inhibit viral replication by interfering with the viral entry process and blocking the formation of new viral particles. This broad-spectrum antiviral activity makes Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide a promising candidate for the development of antiviral drugs.

The anti-inflammatory properties of Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide have also been investigated. A study in *European Journal of Pharmacology* reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide could be useful in treating inflammatory diseases such as arthritis and asthma.

From a synthetic perspective, Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide can be prepared through a series of well-established chemical reactions. The synthesis typically involves the condensation of a suitable pyrrole derivative with a triazine precursor followed by functionalization steps to introduce the carboximidamide group. The modular nature of this synthetic route allows for easy modification of the structure to optimize biological activity and pharmacokinetic properties.

In terms of pharmacokinetics and safety profile, preliminary studies have shown that Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide exhibits favorable properties such as good solubility and stability. Additionally, toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Overall, Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide (CAS No. 1547004-75-0) represents a promising lead compound in medicinal chemistry with potential applications in cancer therapy, antiviral treatment, and anti-inflammatory drug development. Ongoing research is focused on optimizing its structure to enhance its therapeutic efficacy and safety profile. As more data becomes available from preclinical and clinical studies, it is likely that Pyrrolo[2,1-f][1,2,4]triazine-7-carboximidamide will continue to attract significant interest from both academic researchers and pharmaceutical companies.